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Compound of Interest

N-(Phenylmethoxy)-1,5-
Compound Name:
pentanediamine

CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

Executive Summary
-(Phenylmethoxy)-1,5-pentanediamine (CAS: 160388-21-6), also known as

-benzyl-N-(5-aminopentyl)hydroxylamine, is a pivotal synthetic intermediate and chemical
biology tool. It functions primarily as a protected "pro-ligand"” for the biosynthesis and total
synthesis of hydroxamate-based siderophores, most notably Desferrioxamine B (DFO).

For drug development professionals, this molecule represents a strategic "Trojan Horse"
scaffold. It enables the construction of iron-chelating moieties that can hijack bacterial iron
transport systems, facilitating the delivery of antibiotics (Siderophore-Drug Conjugates).
Additionally, its structural homology to cadaverine (1,5-pentanediamine) positions it as a probe
for polyamine transport systems and a precursor for histone deacetylase (HDAC) inhibitors.

Chemical & Physical Profile
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Property Specification

IUPAC Name -benzyloxy-1,5-pentanediamine
5-((Benzyloxy)amino)pentan-1-amine;

Synonyms

-Benzyl-N-(5-aminopentyl)hydroxylamine

Molecular Formula

Molecular Weight

208.30 g/mol

Core Scaffold

Cadaverine (Polyamine) +

-Benzylhydroxylamine

Key Functionality

Orthogonally protected hydroxylamine

(precursor to hydroxamic acids)

Solubility

Soluble in polar organic solvents (DMSO,
Methanol, DCM); HCI salt soluble in water

Primary Application

Total synthesis of Desferrioxamine B;

Siderophore mimetic design

Biological Mechanisms & Pharmacological Utility
The Siderophore "Trojan Horse" Mechanism

The primary biological relevance of

-(Phenylmethoxy)-1,5-pentanediamine lies in its role as a precursor to

-hydroxycadaverine, the building block of bacterial siderophores.

¢ Iron Chelation Logic: Bacteria secrete siderophores (like DFO) to scavenge

from the host. These siderophores contain hydroxamate groups (

) that coordinate iron with high affinity.

» Role of the Intermediate: The benzyloxy group acts as a robust protecting group for the

oxygen atom during the synthesis of the siderophore backbone. Once the backbone is
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assembled, catalytic hydrogenation removes the benzyl group, unmasking the active

-hydroxyl functionality required for iron binding.

o Therapeutic Application: By incorporating this scaffold into synthetic antibiotics, researchers
create "Siderophore-Antibiotic Conjugates.” The bacteria actively transport the "iron-loaded"
conjugate via TonB-dependent receptors, inadvertently internalizing the antibiotic.

Polyamine Pathway Interference

Structurally, the molecule is a bulky analog of cadaverine.

e Transport Competitor: The 1,5-diamine spacing allows it to be recognized by polyamine
transporters (PATs), potentially inhibiting the uptake of native polyamines (putrescine,
spermidine) in rapidly dividing cells (e.g., cancer cells).

e Enzyme Inhibition:

-substituted hydroxylamines are established pharmacophores for inhibiting zinc- and copper-
dependent enzymes. Derivatives of this scaffold have shown activity against Histone
Deacetylase (HDAC) and Indoleamine 2,3-dioxygenase-1 (IDO1), enzymes critical in cancer
epigenetics and immune escape.

Mechanism of Action Diagram

The following diagram illustrates the conversion of the protected scaffold into the active iron
chelator and its interaction with bacterial transport systems.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Benzyl-Protectet Step 2: Actvation H2/Pd-C
nnnnnnnnnnnnnnn (Hydrogenolysis)

Click to download full resolution via product page

Figure 1: The "Activation Pathway" of N-(Phenylmethoxy)-1,5-pentanediamine in
Siderophore Biosynthesis.

Experimental Protocols
Protocol: Incorporation into Desferrioxamine B (The
Bergeron Method)

This protocol describes the use of the title compound to synthesize the DFO backbone, based
on the authoritative work of Raymond J. Bergeron. This method allows for the "East-to-West" or
"West-to-East" construction of the siderophore chain.

Objective: Couple

-(Phenylmethoxy)-1,5-pentanediamine with succinic anhydride to extend the siderophore chain.

Reagents:
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-(Phenylmethoxy)-1,5-pentanediamine (Starting Material).

e Succinic anhydride.
e Pyridine (Solvent/Base).
e EDC
HCI / HOBt (Coupling agents).[1]
Step-by-Step Methodology:
e Succinylation: Dissolve

-(Phenylmethoxy)-1,5-pentanediamine (1.0 eq) in dry pyridine at

. Slowly add succinic anhydride (1.1 eq).

o Mechanism:[2][3][4] The primary amine (more nucleophilic than the
-alkoxyamine) selectively attacks the anhydride, forming the amide bond. The

-benzyl group protects the secondary nitrogen.
» Activation: The resulting carboxylic acid intermediate is activated using EDC

HCI (1.2 eq) and HOBt (1.2 eq) in DMF.

e Chain Elongation: Add a second equivalent of

-(Phenylmethoxy)-1,5-pentanediamine to the activated ester.

o Result: Formation of a dimer containing the repeating unit of DFO.

o Repeat Cycle: Repeat the succinylation and coupling steps until the trimeric backbone
(Desferrioxamine) is achieved.

» Final Deprotection: Dissolve the Benzyl-protected DFO in Methanol. Add 10% Pd/C catalyst
(10% w/w). Stir under
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atmosphere (1 atm) for 4—6 hours.

o Validation: Monitor by TLC or LC-MS. The disappearance of the benzyl signals (aromatic
region in NMR) and the appearance of the hydroxamate functionality confirms the active
drug.

Protocol: Synthesis of the Scaffold (Precursor
Synthesis)

If the compound is not purchased, it is synthesized from 1,5-dibromopentane or N-protected
cadaverine.

¢ Reaction: React

-(5-bromopentyl)phthalimide with
-benzylhydroxylamine hydrochloride in the presence of
(Base) in acetonitrile at reflux.

e Hydrazinolysis: Treat the phthalimide intermediate with hydrazine hydrate in ethanol to
liberate the primary amine.

 Purification: Acid-base extraction followed by column chromatography (DCM/MeOH) yields
pure

-(Phenylmethoxy)-1,5-pentanediamine.

Comparative Analysis of Biological Activity[3]

The table below contrasts the Protected form (Title Compound) vs. the Deprotected form
(Active Metabolite).
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Feature

N-(Phenylmethoxy)-1,5-
pentanediamine
(Protected)

N-Hydroxy-1,5-
pentanediamine
(Deprotected)

Iron Binding (

)

Negligible (Oxygen is blocked)

High (Forms stable 5-

membered chelate rings)

Lipophilicity (LogP)

High (Benzyl group adds
lipophilicity)

Low (Hydrophilic, water

soluble)

Cell Permeability

High (Passive diffusion or PAT

transport)

Moderate (Often requires

specific transport)

Low to Moderate (Potential

Low (Endogenous metabolite

Toxicity ) ) ) o
alkylating agent if metabolized)  mimic)
] Synthetic Intermediate / Pro- Active Siderophore
Primary Use
drug Component
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. N-Benzylhydroxylamine as a novel synthetic block in “C1N1” embedding reaction via a-
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e 4. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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